Equisetin

• CAS No.: 57749-43-6
• Product Name: Equisetin
• Molecular Formula: C22H31NO4
• Molecular Weight: 373.5
• IUPAC Name: (3E,5S)-3-[[(1S,2R,4aS,6R,8aR)-1,6-dimethyl-2-[(E)-prop-1-enyl]-4a,5,6,7,8,8a-hexahydro-2H-naphthalen-1-yl]-hydroxymethylidene]-5-(hydroxymethyl)-1-methylpyrrolidine-2,4-dione
• Standard InChI: InChI=1S/C22H31NO4/c1-5-6-15-9-8-14-11-13(2)7-10-16(14)22(15,3)20(26)18-19(25)17(12-24)23(4)21(18)27/h5-6,8-9,13-17,24,26H,7,10-12H2,1-4H3/b6-5+,20-18+/t13-,14-,15-,16-,17+,22-/m1/s1
• Standard InChIKey: QNQBPPQLRODXET-AIMHRHHOSA-N
• SMILES: CC=CC1C=CC2CC(CCC2C1(C)C(=C3C(=O)C(N(C3=O)C)CO)O)C
• Appearance: Light tan to tan solid
• Description: Antibiotic from Fusarium equiseti; derivative of N-methyl-2,4-pyrollidone
• Synonyms: (3E,5S)-5-(Hydroxymethyl)-3-[hydroxy[(1S,2R,4aS,6R,8aR)-1,2,4a,5,6,7,8,8a-octahydro-1,6-dimethyl-2-(1E)-1-propenyl-1-naphthalenyl]methylene]-1-methyl-2,4-Pyrrolidinedione; [1S-[1α[E(R*)],2α(E),4aβ,6α,8aα]]-5-(Hydroxymethyl)-3-[hydroxy[1,2,4a,5,6,7,8
• Reference: Isolation and characterization of novel human immunodeficiency virus integrase inhibitors from fungal metabolites. Hazuda D. et al. , Antivir. Chem. Chemother. 1999, 10, 63. Equisetin, an antibiotic from Fusarium equiseti NRRL 5537, identified as a derivative of N-methyl-2,4-pyrollidone. Vesonder R.F., J. Antibiot. 1979, 32, 759.
• PubChem Compound: 54684703
• Last Modified: Nov 11 2021